Cas no 1351617-57-6 (N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1351617-57-6
• MF: C₁₂H₁₅N₃O₂S₂
• MW: 297.396399736404
• CID: 5824070
• PubChem ID: 71782431
• Update Time: 2025-05-19

N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-thiophen-2-ylethyl)-4-propylthiadiazole-5-carboxamide
• N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• F5857-7979
• VU0525865-1
• AKOS024524897
• 1351617-57-6
• CHEMBL3439643
• N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C12H15N3O2S2/c1-2-4-8-11(19-15-14-8)12(17)13-7-9(16)10-5-3-6-18-10/h3,5-6,9,16H,2,4,7H2,1H3,(H,13,17)
• InChI Key： SUIQTIFCXLVBTK-UHFFFAOYSA-N
• SMILES： S1C(C(NCC(O)C2SC=CC=2)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 297.06056908g/mol
• Monoisotopic Mass: 297.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 132Ų

Additional information on N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide

Introduction to N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1351617-57-6)

N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 1351617-57-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure featuring a thiadiazole core and various functional groups, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

The structural framework of N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide encompasses several key pharmacophoric elements that contribute to its biological activity. The presence of a thiadiazole ring is particularly noteworthy, as thiadiazoles are well-documented for their diverse pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a propyl group at the 4-position further modulates the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, thiadiazole derivatives have emerged as promising candidates due to their ability to modulate various biological pathways. The compound in question, N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide, represents a sophisticated derivative that combines the advantages of the thiadiazole scaffold with additional functional groups to enhance its pharmacological profile.

The thiophen-2-yl moiety in the molecule introduces a aromatic ring system that can participate in π-stacking interactions and hydrophobic interactions with biological targets. This feature is particularly relevant in the design of molecules targeting protein-protein interactions or enzymes involved in disease pathways. Additionally, the hydroxy group at the 2-position of the ethyl chain provides a site for potential hydrogen bonding interactions, which can be crucial for optimizing binding affinity and selectivity.

The synthesis of N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include the formation of the thiadiazole ring through cyclocondensation reactions followed by functionalization at various positions to introduce the desired substituents. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, preliminary studies on N-[4-propyl-1,2,3-thiadiazole-5-carboxamide] derivatives have shown promising results in various disease models. For instance, certain analogs have demonstrated efficacy in inhibiting key enzymes involved in inflammation and oxidative stress. The presence of the hydroxy-substituted ethyl chain and the thiophen-2-yl group may contribute to enhanced binding affinity and improved pharmacokinetic properties compared to simpler thiadiazole derivatives.

The potential applications of N-[2-hydroxy-2-(thiophen-2-yl)ethyl]-4-propyl-1,2,3-thiadiazole-5-carboxamide extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing novel agrochemicals or bioactive molecules targeting specific biological processes. Furthermore, its versatility in synthetic chemistry allows for easy modifications to explore different pharmacological profiles without compromising structural integrity.

Ongoing research aims to further elucidate the mechanisms of action of this compound and its derivatives. High-throughput screening techniques combined with computational modeling are being employed to identify potential lead compounds with enhanced activity and selectivity. These efforts are supported by advancements in analytical chemistry that enable precise characterization of molecular interactions at an atomic level.

The development of N-[4-propyl-thiadiazole carboxamide] derivatives also underscores the importance of green chemistry principles in modern drug discovery. Efforts are being made to optimize synthetic routes for sustainability by minimizing waste generation and utilizing environmentally benign reagents. Such approaches not only reduce costs but also align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, N-[2-hydroxy-2-(thiophen-2-y l)ethyl-4-propyl -1 , 23 - thiadiaz ole -5 - carboxam ide (CAS No . 1351617 -57 -6 ) is a compound with remarkable potential i n pharmaceutical research . Its intricate structure , featuring multiple functional groups , makes it a versatile scaffold for developing novel bioactive molecules . The ongoing studies into its pharmacological properties and synthetic modifications hold promise for future therapeutic applications across multiple domains . As research continues to uncover new insights into this compound , it is expected to play an increasingly significant role i n drug discovery and medicinal chemistry . p >